Cas no 92699-90-6 (Butanoic acid,4-(4-chloro-2-methylphenoxy)-, butyl ester)

• Product Name: Butanoic acid,4-(4-chloro-2-methylphenoxy)-, butyl ester
• CAS No: 92699-90-6
• MF: C₁₅H₂₁ClO₃
• MW: 284.778444051743
• CID: 810690
• PubChem ID: 3022019
• Update Time: 2025-04-19

Butanoic acid,4-(4-chloro-2-methylphenoxy)-, butyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-(4-chloro-2-methylphenoxy)-, butyl ester
• butyl 4-(4-chloro-2-methylphenoxy)butanoate
• butyl 4-(4-chloro-2-methylphenoxy)butyrate
• KOXLMFVJUQQBIY-UHFFFAOYSA-N
• DTXSID00239111
• EINECS 296-419-3
• UNII-KKE2YC4W5Z
• BUTANOIC ACID, 4-(4-CHLORO-2-METHYLPHENOXY)-, BUTYL ESTER
• BUTYRIC ACID, 4-(4-CHLORO-O-TOLYLOXY)-, BUTYL ESTER
• 4-(4-Chloro-2-methylphenoxy)butyric acid, butyl ester
• KKE2YC4W5Z
• 92699-90-6
• BUTYRIC ACID, 4-((P-CHLORO-O-TOLYL)OXY)-, BUTYL ESTER
• NS00039482

• Inchi： 1S/C15H21ClO3/c1-3-4-9-19-15(17)6-5-10-18-14-8-7-13(16)11-12(14)2/h7-8,11H,3-6,9-10H2,1-2H3
• InChI Key： KOXLMFVJUQQBIY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)OCCCC(=O)OCCCC

Computed Properties

• Exact Mass: 284.117922
• Monoisotopic Mass: 284.117922
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 35.5

Experimental Properties

• Density: 1.092
• Boiling Point: 383.6°Cat760mmHg
• Flash Point: 141°C
• Refractive Index: 1.501